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Compound of Interest

Compound Name: Dipropyl carbonate

Cat. No.: B009098 Get Quote

This guide provides comprehensive, procedural information for the safe handling and disposal

of Dipropyl carbonate, tailored for researchers, scientists, and drug development

professionals. Following these protocols is essential for ensuring laboratory safety.

Hazard Identification and Safety Summary
Dipropyl carbonate is a flammable liquid and vapor that can cause skin and eye irritation.[1][2]

It may also cause respiratory irritation and is harmful if swallowed, inhaled, or absorbed through

the skin.[2][3]

Hazard Summary Table:

Hazard Type Description

Physical Hazard Flammable liquid and vapor.[1]

Health Hazards Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1][3]

Harmful if swallowed, inhaled, or in contact with

skin.[2]
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Personal Protective Equipment (PPE) Requirements
Proper selection and use of Personal Protective Equipment (PPE) are critical to minimize

exposure risks. The type of protective equipment should be selected based on the

concentration and amount of the dangerous substance at the specific workplace.[1]

PPE Requirements Table:
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety glasses with side-

shields or goggles.[4]

Use equipment tested and

approved under government

standards like NIOSH (US) or

EN 166 (EU).[1] A face shield

may be required where there is

a risk of splashing.[1][5]

Skin
Chemical-resistant protective

gloves.[3]

Inspect gloves before use.[1]

Use proper glove removal

technique to avoid skin

contact.[1] Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[1]

Protective clothing.[3][4]

A lab coat should be worn.[5]

For greater protection, a

complete suit protecting

against chemicals or flame-

retardant antistatic protective

clothing may be necessary.[1]

Respiratory
NIOSH/MSHA approved

respirator.

Required if exposure limits are

exceeded or irritation is

experienced.[4] A full-face

respirator with multi-purpose

combination cartridges or a

supplied-air respirator may be

necessary for high

concentrations.[1]

Operational Plan for Handling Dipropyl Carbonate
A systematic approach to handling Dipropyl carbonate from receipt to disposal is crucial for

safety.
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1. Receiving and Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4]

Store at room temperature, away from heat, sparks, open flames, and other ignition sources.

[3][4]

Take measures to prevent the buildup of electrostatic charge.[1]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[3]

2. Handling and Use:

Ensure adequate ventilation, especially in confined areas.[4]

Use only in a well-ventilated area or outdoors.[4]

Ground and bond the container and receiving equipment.[4]

Use non-sparking tools and explosion-proof equipment.[4]

Avoid contact with skin, eyes, and inhalation of vapor or mist.[1]

Do not eat, drink, or smoke when using this product.[4] Wash hands thoroughly after

handling.[4]

3. Spill Response:

Immediately remove all sources of ignition.[4]

Evacuate personnel to safe areas and ensure adequate ventilation.[4]

Prevent further leakage or spillage if it is safe to do so.[4] Do not let the product enter drains.

[1]

Contain the spillage and collect it with a non-combustible absorbent material such as sand,

earth, or vermiculite.[1]

Place the absorbed material into a properly labeled container for disposal.[3][4]
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First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure. Always seek medical

attention if you feel unwell.[4]

First Aid Measures Table:

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes.[1] If present, remove

contact lenses if it is easy to do so and continue

rinsing.[1] Call a physician.[3]

Skin Contact

Take off immediately all contaminated clothing.

[6] Wash off immediately with soap and plenty of

water.[1][4] If skin irritation occurs, get medical

advice.[4]

Inhalation

Move the person to fresh air.[1][4] If breathing is

difficult, give oxygen.[3][4] If not breathing, give

artificial respiration.[1][4] Consult a physician.[1]

Ingestion

Do NOT induce vomiting.[1] Never give anything

by mouth to an unconscious person.[1] Rinse

mouth with water and consult a physician.[1]

Disposal Plan
Proper disposal of Dipropyl carbonate and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Chemical: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[1] Waste material must be disposed of in accordance with national and

local regulations.[6]

Contaminated Containers: Do not mix with other waste.[6] Handle uncleaned containers as

you would the product itself.[1][6] Dispose of the contents and container to an approved

waste disposal plant.[4][6]
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Caption: Workflow for safe handling of Dipropyl carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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